7-Nitro-imidazo[1,2-A]pyridine

• IUPAC Name: 7-nitroimidazo[1,2-a]pyridine
• InChI: InChI=1S/C7H5N3O2/c11-10(12)6-1-3-9-4-2-8-7(9)5-6/h1-5H
• InChI Key: XHIHNKPBMQNFSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=CN=C2C=C1[N+](=O)[O-]
• Molecular Formula: C7H5N3O2
• DSSTOX Substance ID: DTXSID101307684
• Molecular Weight: 163.13 g/mol
• CAS RN: 1234615-93-0

Description

Imidazo[1,2-a]pyridine is an important fused bicyclic 5–6 heterocycle recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. It is also useful in material science because of its structural character.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been achieved using different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. The synthesis of this moiety from easily available chemicals is desirable due to its tremendous use in various branches of chemistry.

Molecular Structure Analysis

Imidazo[1,2-a]pyridine is a fused bicyclic 5–6 heterocycle. More specific structural details or analysis of the “7-Nitro” variant were not found in the retrieved papers.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines have been functionalized through various radical reactions. These include transition metal catalysis, metal-free oxidation, and photocatalysis strategies. The reaction outcome is often explained by initial iodine-catalyzed condensation between the ketone and exocyclic amino group, followed by tautomerization, cyclization, and oxidative aromatization.

Scientific Research Applications

Optoelectronic Devices

7-Nitro-imidazo[1,2-A]pyridine derivatives show promise in the field of optoelectronics, which involves the use of light-emitting diodes (LEDs), laser diodes, and photodetectors. .

Sensors

These compounds are also utilized in sensor technology due to their sensitivity to various stimuli. .

Anti-Cancer Drugs

In pharmaceutical research, 7-Nitro-imidazo[1,2-A]pyridine derivatives are being explored for their potential as anti-cancer agents. .

Confocal Microscopy and Imaging

The luminescent properties of these compounds are advantageous in confocal microscopy and imaging techniques. .

Medicinal Chemistry

The structural characteristics of 7-Nitro-imidazo[1,2-A]pyridine make it a ‘drug prejudice’ scaffold in medicinal chemistry. .

Material Science

.

Drug Molecule Production

The imidazo[1,2-a] pyridines class is significant in drug molecule production. .

Organometallics and Natural Products

Lastly, these compounds have applications in the synthesis of organometallics and natural products. .

Safety and Hazards

While specific safety and hazard information for “7-Nitro-imidazo[1,2-A]pyridine” was not found, general precautions for handling imidazo[1,2-a]pyridines include avoiding ingestion and inhalation, avoiding dust formation, and storing in a dry, cool, and well-ventilated place.

Future Directions

Imidazo[1,2-a]pyridine has been recognized for its wide range of applications in medicinal chemistry. Future research may focus on developing new drugs, particularly for treating tuberculosis. Additionally, the development of eco-friendly, metal-free direct formation of derivatives with an imidazo[1,2-a]pyridine skeleton is a promising area of research.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridine analogues have been recognized for their wide range of applications in medicinal chemistry . They exhibit significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant tuberculosis (XDR-TB) .

Mode of Action

It’s known that imidazo[1,2-a]pyridines can be functionalized through various strategies such as transition metal catalysis, metal-free oxidation, and photocatalysis . These strategies could potentially influence the interaction of 7-Nitro-imidazo[1,2-A]pyridine with its targets.

Biochemical Pathways

Imidazo[1,2-a]pyridines and imidazo[1,2-a]pyrimidines are known to target essential, conserved cellular processes .

Pharmacokinetics

tuberculosis, including MDR strains, and favorable pharmacokinetics .

Result of Action

Imidazo[1,2-a]pyridines have been shown to inhibit the growth of various organisms in a dose-dependent manner .

Action Environment

The functionalization of imidazo[1,2-a]pyridines can be achieved through various strategies, including transition metal catalysis, metal-free oxidation, and photocatalysis , which could potentially be influenced by environmental factors.